![molecular formula C10H13NOS B8288442 3-[2-(3-Hydroxy-propyl)-thiophen-3-yl]-propionitrile](/img/structure/B8288442.png)
3-[2-(3-Hydroxy-propyl)-thiophen-3-yl]-propionitrile
Cat. No. B8288442
M. Wt: 195.28 g/mol
InChI Key: MBGQWEVZKFBQPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][OH:17].[H:14][H:15].[OH:1][CH2:2][C:3]#[C:4][c:5]1[s:6][cH:7][cH:8][c:9]1[CH2:10][CH2:11][C:12]#[N:13]>>[OH:1][CH2:2][CH2:3][CH2:4][c:5]1[s:6][cH:7][cH:8][c:9]1[CH2:10][CH2:11][C:12]#[N:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CCCc1ccsc1C#CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#CCCc1ccsc1CCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
